Cas no 63114-07-8 (Propanedinitrile, 2,2'-(1,3-dithietane-2,4-diylidene)bis-)

• Product Name: Propanedinitrile, 2,2'-(1,3-dithietane-2,4-diylidene)bis-
• CAS No: 63114-07-8
• MF: C₈N₄S₂
• MW: 216.24239730835
• CID: 1644806
• PubChem ID: 12335233
• Update Time: 2025-04-21

Propanedinitrile, 2,2'-(1,3-dithietane-2,4-diylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, 2,2'-(1,3-dithietane-2,4-diylidene)bis-
• 2-[4-(dicyanomethylidene)-1,3-dithietan-2-ylidene]propanedinitrile
• NLPBZGOFTAIMRL-UHFFFAOYSA-N
• SCHEMBL10745274
• 2,2'-(1,3-dithietane-2,4-diylidene)dipropanedinitrile
• 63114-07-8
• DTXSID60491218

• Inchi： 1S/C8N4S2/c9-1-5(2-10)7-13-8(14-7)6(3-11)4-12
• InChI Key： NLPBZGOFTAIMRL-UHFFFAOYSA-N
• SMILES： S1/C(=C(/C#N)\C#N)/S/C/1=C(/C#N)\C#N

Computed Properties

• Exact Mass: 215.9566
• Monoisotopic Mass: 215.95643836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 95.16